(1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride
Overview
Description
(1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride, also known as DMPEA HCl, is a chiral phosphoramidate compound that has been used for a variety of scientific research applications. It is a colorless, odorless, and crystalline solid with a melting point of 147-149 °C and a molecular weight of 199.6 g/mol. DMPEA HCl is a versatile compound that has been used in a wide range of biochemical and physiological studies, ranging from drug metabolism research to the study of the effects of environmental pollutants on the human body.
Scientific Research Applications
Due to its versatility, (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride HCl has been used in a wide range of scientific research applications. It has been used in drug metabolism research to study the effects of environmental pollutants on the human body. Additionally, it has been used to study the effects of drugs on the central nervous system and to study the effects of drugs on the cardiovascular system. (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride HCl has also been used in the study of the effects of drugs on the immune system, as well as in the study of the effects of drugs on the endocrine system.
Mechanism of Action
The mechanism of action of (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride HCl is not fully understood, but it is believed to act as a chiral phosphoramidate compound that binds to and modulates the activity of various enzymes and receptors. It is also believed to interact with and modulate the activity of various hormones and neurotransmitters, such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
(1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride HCl has been found to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and receptors, as well as hormones and neurotransmitters. Additionally, it has been found to have antioxidant, anti-inflammatory, and anti-apoptotic effects. It has also been found to have neuroprotective effects and to modulate the activity of various hormones, such as cortisol and testosterone.
Advantages and Limitations for Lab Experiments
The main advantage of using (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride HCl in laboratory experiments is its versatility. It can be used in a wide range of biochemical and physiological studies, and it is relatively easy to synthesize. Additionally, it is relatively non-toxic and has low solubility. However, it is important to note that (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride HCl can be toxic at high concentrations and should be handled with caution.
Future Directions
There are a number of potential future directions for research using (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride HCl. These include further studies into its effects on the cardiovascular system, the central nervous system, and the immune system. Additionally, further research could be conducted into its effects on various hormones and neurotransmitters, as well as its potential neuroprotective effects. Finally, further research could be conducted into its potential therapeutic applications, including its potential use as an anti-inflammatory, antioxidant, and anti-apoptotic agent.
Synthesis Methods
(1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride HCl can be synthesized in two steps. The first step involves the reaction of dimethylphosphite with ethanolamine in the presence of an acid catalyst such as hydrochloric acid. This reaction results in the formation of a phosphoramidate intermediate, which is then hydrolyzed in the second step to yield (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride HCl. The reaction is carried out at room temperature and requires a few hours to complete.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride involves the reaction of (1R)-1-chloroethane-1-amine with dimethylphosphite followed by hydrochloric acid to form the desired product.", "Starting Materials": [ "(1R)-1-chloroethane-1-amine", "Dimethylphosphite", "Hydrochloric acid" ], "Reaction": [ "Add (1R)-1-chloroethane-1-amine to a flask", "Add dimethylphosphite to the flask and stir for several hours at room temperature", "Heat the mixture to reflux for several hours", "Add hydrochloric acid to the mixture to form the hydrochloride salt of the product", "Filter the product and wash with cold water", "Dry the product under vacuum to obtain (1R)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride" ] } | |
CAS RN |
2757961-72-9 |
Molecular Formula |
C4H13ClNOP |
Molecular Weight |
157.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
